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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769

In-Depth Technical Guide to C.I. Acid Yellow 42

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Acid Yellow 42, also known by its Colour Index number 22910, is a disodium salt of a
double azo dye. It is a bright, lemon-yellow powder with applications in various scientific and
industrial fields.[1][2] This technical guide provides a comprehensive overview of its chemical
and physical properties, synthesis, and key experimental applications, with a focus on its use in
research settings.

Chemical and Physical Properties

C.l. Acid Yellow 42 is characterized by the following molecular formula and weight, with a
minor variation reported in some sources.

Table 1: Core Chemical and Physical Data for C.I. Acid Yellow 42
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Property Value Reference
Molecular Formula C32H24NsNa20sS:2 [1]

Variant: C32H27NsNaOsS2 [2][3]

Molecular Weight 758.69 g/mol [1]

Variant: 738.73 g/mol [2][3]

CAS Number 6375-55-9 [1]
Appearance Bright yellow powder [1112]

Water Solubility 17.27 g/L at 20°C [2][3]
Density 1.617 g/cm3 at 20°C [21[3]

LogP -1.122 at 20°C [2][3]

Solubility and Behavior in Solution:

C.l. Acid Yellow 42 is soluble in water, forming a lemon-yellow solution.[1][2] It is also soluble
in ethanol, presenting a similar lemon-yellow color, and is slightly soluble in acetone.[1][2] The
color of its aqueous solution remains unchanged upon the addition of concentrated
hydrochloric acid or concentrated sodium hydroxide.[2] In concentrated sulfuric acid, it appears
as a lemon-yellow solution, and the color persists upon dilution.[1][2] The presence of certain
metal ions can affect its color in solution; copper ions cause a slight reddish-darkening, while
iron ions lead to a dark green hue. Chromium ions do not induce a color change.[1][4]

Synthesis

The synthesis of C.l. Acid Yellow 42 is a two-step process involving diazotization and coupling.

Manufacturing Process:

The synthesis of C.l. Acid Yellow 42 involves the double nitriding of 2,2'-Disulfo-4,4'-
diaminobibenzene, which is then coupled with two molecules of 3-Methyl-1-phenyl-1H-pyrazol-
5(4H)-one.[1][4]
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3-Methyl-1-phenyl-1H- T
pyrazol-5(4H)-one (2 eq.)

Preparation of
Dye Solution & Adsorbent

'

Adsorption Experiment
(Varying Concentration, pH, Time)

'

Separation of
Adsorbent (Centrifugation)

'

Analysis of Supernatant
(UV-Vis Spectrophotometry)

'

Calculation of
Adsorption Capacity

'

Kinetic & Isotherm
Modeling

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12374769?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12374769?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-yellow-42.html
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB7719987.htm
https://www.chembk.com/en/chem/acid%20yellow%2042%20(C.I.%2022910)
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7719987.htm
https://www.benchchem.com/product/b12374769#c-i-acid-yellow-42-molecular-weight-and-formula
https://www.benchchem.com/product/b12374769#c-i-acid-yellow-42-molecular-weight-and-formula
https://www.benchchem.com/product/b12374769#c-i-acid-yellow-42-molecular-weight-and-formula
https://www.benchchem.com/product/b12374769#c-i-acid-yellow-42-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12374769?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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